6-Bromopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 6-Bromopyridine-2-sulfonamide
- 6-Bromopyridine-2-sulfomide
- 2-Pyridinesulfonamide, 6-bromo-
- 6-bromopyridin-2-sulphonamide
- 6-Bromopyridine-2-sulphonamide
- 6-bromo-pyridine-2-sulfonamide
- WAYSQXHNUWIYPM-UHFFFAOYSA-N
- 3298AC
- MB14311
- ST24024321
- 6-Bromo-2-pyridinesulfonamide (ACI)
- SCHEMBL247456
- AKOS015920310
- MFCD14702808
- DS-15854
- I11285
- Z1269164758
- CS-W022472
- DB-369229
- DTXSID50720963
- 856013-04-2
- EN300-278400
- MDL： MFCD14702808
- Inchi： 1S/C5H5BrN2O2S/c6-4-2-1-3-5(8-4)11(7,9)10/h1-3H,(H2,7,9,10)
- InChI Key： WAYSQXHNUWIYPM-UHFFFAOYSA-N
- SMILES： O=S(C1C=CC=C(Br)N=1)(N)=O

Computed Properties

Exact Mass: 235.92600
Monoisotopic Mass: 235.92551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 81.4
XLogP3: 0.8

Experimental Properties

PSA: 81.43000
LogP: 2.27260

6-Bromopyridine-2-sulfonamide Customs Data

HS CODE：2935009090
Customs Data：

China Customs Code:
2935009090

Overview:

2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

Declaration elements:

Product Name, component content, use to

Summary:

2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

6-Bromopyridine-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XF549-100mg	6-Bromopyridine-2-sulfonamide	856013-04-2	97%	100mg	675CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XF549-250mg	6-Bromopyridine-2-sulfonamide	856013-04-2	97%	250mg	1310CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XF549-1g	6-Bromopyridine-2-sulfonamide	856013-04-2	97%	1g	2770.0CNY	2021-08-03
Fluorochem	093469-1g	6-Bromopyridine-2-sulfonamide	856013-04-2	95%	1g	￡250.00	2022-03-01
Fluorochem	093469-250mg	6-Bromopyridine-2-sulfonamide	856013-04-2	95%	250mg	￡109.00	2022-03-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B896367-5g	6-Bromopyridine-2-sulfonamide	856013-04-2	97%	5g	8,310.60	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XF549-50mg	6-Bromopyridine-2-sulfonamide	856013-04-2	97%	50mg	345.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XF549-200mg	6-Bromopyridine-2-sulfonamide	856013-04-2	97%	200mg	793.0CNY	2021-08-04
TRC	B993733-10mg	6-Bromopyridine-2-sulfonamide	856013-04-2		10mg	$ 50.00	2022-06-06
TRC	B993733-50mg	6-Bromopyridine-2-sulfonamide	856013-04-2		50mg	$ 160.00	2022-06-06

6-Bromopyridine-2-sulfonamide Production Method

Production Method 1

912934-77-1

856013-04-2

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Tetrahydrofuran ; 30 min, -78 °C; 3 h, -78 °C; 14 h, -78 °C → 50 °C

Reference

Selective IKur Inhibitors for the Potential Treatment of Atrial Fibrillation: Optimization of the Phenyl Quinazoline Series Leading to Clinical Candidate 5-[5-Phenyl-4-(pyridin-2-ylmethylamino)quinazolin-2-yl]pyridine-3-sulfonamide

Gunaga, Prashantha; et al, Journal of Medicinal Chemistry, 2017, 60(9), 3795-3803

Production Method 2

93681-52-8

856013-04-2

Reaction Conditions

1.1 Reagents: Chlorine Solvents: Carbon tetrachloride , Water ; 20 min, 0 °C
2.1 Reagents: Ammonia Solvents: Tetrahydrofuran ; 30 min, -78 °C; 3 h, -78 °C; 14 h, -78 °C → 50 °C

Reference

Selective IKur Inhibitors for the Potential Treatment of Atrial Fibrillation: Optimization of the Phenyl Quinazoline Series Leading to Clinical Candidate 5-[5-Phenyl-4-(pyridin-2-ylmethylamino)quinazolin-2-yl]pyridine-3-sulfonamide

Gunaga, Prashantha; et al, Journal of Medicinal Chemistry, 2017, 60(9), 3795-3803

Production Method 3

626-05-1

856013-04-2

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 15 min, rt
1.2 Solvents: Dimethylformamide ; 14 h, rt
2.1 Reagents: Chlorine Solvents: Carbon tetrachloride , Water ; 20 min, 0 °C
3.1 Reagents: Ammonia Solvents: Tetrahydrofuran ; 30 min, -78 °C; 3 h, -78 °C; 14 h, -78 °C → 50 °C

Reference

Selective IKur Inhibitors for the Potential Treatment of Atrial Fibrillation: Optimization of the Phenyl Quinazoline Series Leading to Clinical Candidate 5-[5-Phenyl-4-(pyridin-2-ylmethylamino)quinazolin-2-yl]pyridine-3-sulfonamide

Gunaga, Prashantha; et al, Journal of Medicinal Chemistry, 2017, 60(9), 3795-3803